4-(Diethylamino)-3-fluorobenzaldehyde
Overview
Description
4-(Diethylamino)-3-fluorobenzaldehyde is a chemical compound that is related to 4-(Diethylamino)salicylaldehyde . It is a Schiff base, which is a class of organic compounds typically formed by the condensation of an amine with an aldehyde.
Molecular Structure Analysis
The molecular structure of Schiff bases, including those derived from this compound, is characterized by the presence of an azomethine group (-C=N-) which is crucial for their optical properties.Scientific Research Applications
Synthesis and Structural Studies
- Synthesis Methods : 4-(Diethylamino)-3-fluorobenzaldehyde has been synthesized via various methods. For instance, fluorobenzaldehydes, a group to which this compound belongs, have been synthesized from chlorobenzaldehydes using potassium fluoride and specific reagents like tetraphenylphosphonium halide and 18-crown-6 or polyethylene glycol dimethyl ether, as demonstrated by Yoshida and Kimura (Yoshida & Kimura, 1988).
- Chemical Interactions and Crystal Structure : The compound has been involved in the formation of various derivatives, characterized by specific molecular interactions and crystal structures. For example, Su, Gu, and Lin (Su, Gu, & Lin, 2011) prepared a derivative and studied its structure, including aspects like dihedral angles and hydrogen bonding.
Biochemical and Pharmacological Research
- Antioxidant Activity : Research by El Nezhawy et al. employed 4-fluorobenzaldehyde, closely related to this compound, in the synthesis of thiazolidin-4-one derivatives, which exhibited notable antioxidant activity (El Nezhawy et al., 2009).
- Photophysical Properties for Applications in Organic Electronics : Zhang et al. explored the use of a derivative of 4-(diethylamino)-2-hydroxybenzaldehyde in the development of phosphorescent platinum(II) complexes. These complexes showed potential for use in the emissive layer of organic light-emitting diodes due to their preparative accessibility and high thermal stability (Zhang et al., 2016).
Spectroscopic and Material Science Research
- Hydrogen Bonding Studies : The presence and characteristics of hydrogen bonds in liquid 4-fluorobenzaldehyde, a compound similar to this compound, have been investigated using theoretical and spectroscopic methods, providing insights into the molecular interactions in the liquid phase (Ribeiro-Claro, Marques, & Amado, 2002).
Chemical Sensing and Analytical Applications
- Development of pH Probes : Zhan et al. synthesized pH probes using 4-diethylaminobenzaldehyde, which showed potential for use in acidic conditions and exhibited pH-dependent near-infrared emission. This application demonstrates the versatility of this compound derivatives in the field of chemical sensing (Zhan et al., 2016).
Environmental and Green Chemistry Applications
- Synthetic Procedures for Environmental Safety : Yoshida and Kimura developed a process for synthesizing 4-fluorobenzaldehyde, relevant to this compound, emphasizing environmental safety and industrial applicability. This research reflects the growing importance of green chemistry in the synthesis of chemical compounds (Yoshida & Kimura, 1989).
Safety and Hazards
Properties
IUPAC Name |
4-(diethylamino)-3-fluorobenzaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14FNO/c1-3-13(4-2)11-6-5-9(8-14)7-10(11)12/h5-8H,3-4H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHHVPRUEBWLGCP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=C(C=C(C=C1)C=O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14FNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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